4-(3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenol

• IUPAC Name: 4-(5-methyl-2-phenyl-3,4-dihydropyrazol-3-yl)phenol
• InChI: InChI=1S/C16H16N2O/c1-12-11-16(13-7-9-15(19)10-8-13)18(17-12)14-5-3-2-4-6-14/h2-10,16,19H,11H2,1H3
• InChI Key: KKGSUJWKGISZNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)C2=CC=C(C=C2)O)C3=CC=CC=C3
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol

Description

“4-(3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenol” is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Synthesis Analysis

The synthesis of pyrazole derivatives has been reported in various studies. For example, one study reported the synthesis of a pyrazole derivative by a three-component reaction of 3-methyl-1-phenyl-5-pyrazolone with various benzaldehydes. This synthetic approach provides a new and efficient tool for constructing novel heterocycles on newly synthesized substituted α,β-unsaturated carbonyl compounds.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques such as IR, NMR, and MS. For instance, one study reported the IR, 1H NMR, 13C NMR, and HRMS data for a similar pyrazole derivative.

Future Directions

The future directions for research on “4-(3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenol” could include further studies on its synthesis, characterization, and biological activity. In particular, studies could focus on elucidating its mechanism of action, assessing its safety profile, and exploring its potential applications in drug development.